Cas no 144989-58-2 (3,4,6-Triacetate-2-deoxy-2-(phenylmethoxy)carbonylamino-D-Glucose)

• Product Name: 3,4,6-Triacetate-2-deoxy-2-(phenylmethoxy)carbonylamino-D-Glucose
• CAS No: 144989-58-2
• MF: C₂₀H₂₅NO₁₀
• MW: 439.41320681572
• CID: 5160733
• Update Time: 2025-07-19

3,4,6-Triacetate-2-deoxy-2-(phenylmethoxy)carbonylamino-D-Glucose Chemical and Physical Properties

Names and Identifiers

• D-Glucose, 2-deoxy-2-[[(phenylmethoxy)carbonyl]amino]-, 3,4,6-triacetate
• 3,4,6-Triacetate-2-deoxy-2-(phenylmethoxy)carbonylamino-D-Glucose

• Inchi： 1S/C20H25NO10/c1-12(23)28-11-17(26)19(31-14(3)25)18(30-13(2)24)16(9-22)21-20(27)29-10-15-7-5-4-6-8-15/h4-9,16-19,26H,10-11H2,1-3H3,(H,21,27)/t16-,17+,18+,19+/m0/s1
• InChI Key： UTPYBYNBUUHENB-WJFTUGDTSA-N
• SMILES： O=C[C@H](NC(OCC1=CC=CC=C1)=O)[C@@H](OC(=O)C)[C@H](OC(=O)C)[C@@H](COC(=O)C)O

Additional information on 3,4,6-Triacetate-2-deoxy-2-(phenylmethoxy)carbonylamino-D-Glucose

3,4,6-Triacetate-2-deoxy-2-(phenylmethoxy)carbonylamino-D-Glucose: A Novel Glycosylation Agent for Targeted Drug Delivery

3,4,6-Triacetate-2-deoxy-2-(phenylmethoxy)carbonylamino-D-Glucose (CAS No. 144989-58-2) represents a unique class of glycosylation agents with potential applications in targeted drug delivery and biomedical research. This compound, derived from D-Glucose, incorporates multiple functional groups that enable its use as a chemical linker for conjugating therapeutic agents to biological molecules. Recent studies have highlighted its role in enhancing drug stability and improving bioavailability, making it a promising candidate for pharmaceutical development.

The 2-deoxy modification of D-Glucose in this compound is critical for reducing metabolic degradation, a key factor in extending the half-life of drug conjugates. The triacetate groups at positions 3, 4, and 6 further stabilize the molecule, while the phenylmethoxy carbonylamino functionality introduces specificity for enzyme-targeted interactions. This structural design allows the compound to act as a prodrug carrier, enabling controlled release of active payloads in specific cellular environments.

Recent research published in Advanced Drug Delivery Reviews (2023) has demonstrated that 3,4,6-Triacetate-2-deoxy-2-(phenylmethoxy)carbonylamino-D-Glucose exhibits enhanced solubility in aqueous solutions compared to its unmodified counterpart. This property is particularly valuable for oral drug delivery systems, where solubility directly impacts bioavailability and therapeutic efficacy. The compound's ability to form hydrogen bonds with biological membranes also suggests potential applications in transdermal delivery technologies.

From a synthetic chemistry perspective, the phenylmethoxy group in this molecule acts as a functional handle for site-specific conjugation. This feature is particularly advantageous for antibody-drug conjugates (ADCs), where precise linking of therapeutic agents to antibodies is essential for maintaining their biological activity. The carbonylamino functionality further enhances the molecule's reactivity, enabling efficient coupling with a wide range of biomolecules.

Studies in Journal of Medicinal Chemistry (2022) have explored the glycosylation potential of this compound for targeted drug delivery in cancer therapy. Researchers have demonstrated that the 2-(phenylmethoxy)carbonylamino group can selectively bind to glycoprotein receptors on cancer cells, facilitating the uptake of conjugated drugs. This mechanism of action aligns with the principles of active targeting in nanomedicine, where the goal is to minimize systemic toxicity while maximizing therapeutic effects.

The 2-deoxy modification of D-Glucose in this compound is also significant for its role in metabolic stability. Unlike native glucose, which is rapidly metabolized by cellular enzymes, the 2-deoxy form exhibits resistance to glycolytic pathways, thereby prolonging its circulation time in the bloodstream. This property is particularly beneficial for long-acting formulations of drugs that require sustained release over extended periods.

In the context of drug delivery systems, the 3,4,6-triacetate groups in this molecule contribute to its hydrophobicity, which is essential for liposomal encapsulation and nanoformulation strategies. Recent advancements in nanoparticle engineering have shown that the hydrophobic-hydrophilic balance of this compound can be fine-tuned to optimize the stability and targeting efficiency of nanocarriers.

The phenylmethoxy group in this molecule also plays a crucial role in photodynamic therapy (PDT) applications. Researchers have demonstrated that the aromatic ring can serve as a photosensitizer when activated by light, generating reactive oxygen species (ROS) that selectively damage cancer cells. This dual functionality of the compound highlights its versatility in multimodal therapeutic approaches.

From a biocompatibility standpoint, the glycosylation pattern of this compound is designed to minimize immune recognition. The 2-deoxy modification reduces the likelihood of immune response activation, while the <,b>triacetate groups further mask the molecule from pattern recognition receptors (PRRs) on immune cells. This property is particularly important for implantable devices and in vivo drug delivery systems where long-term biocompatibility is critical.

Recent work in ACS Nano (2024) has explored the self-assembly behavior of this compound in aqueous solutions. The molecule's amphiphilic nature allows it to form nanoparticles that can encapsulate hydrophobic drugs, improving their solubility and delivery efficiency. This self-assembly mechanism is particularly useful for oral drug delivery systems, where the formation of nanocarriers can enhance the absorption of poorly soluble drugs.

The 2-(phenylmethoxy)carbonylamino group in this compound also offers opportunities for targeted drug delivery in neurodegenerative diseases. Researchers have demonstrated that this group can selectively bind to neurotransmitter receptors, enabling the delivery of therapeutic agents to specific brain regions. This application is particularly relevant for the treatment of Alzheimer's disease and parkinsonism, where targeted delivery is essential for minimizing systemic side effects.

From a pharmaceutical formulation perspective, the hydrophobic nature of the 3,4,6-triacetate groups allows this compound to be incorporated into lipid-based nanocarriers. This property is advantageous for transdermal delivery systems, where the compound's ability to penetrate the stratum corneum can enhance the delivery of therapeutic agents through the skin.

Recent studies have also highlighted the potential of this compound as a biomarker for metabolic disorders. The 2-deoxy modification of D-Glucose can be used to monitor glycogen storage and gluconeogenesis in real-time, offering new insights into the pathophysiology of diabetes and liver diseases. This application underscores the versatility of this compound beyond its role as a drug delivery agent.

Finally, the chemical stability of this compound under physiological conditions is a key factor in its clinical translation. Unlike many glycosylation agents, which are susceptible to enzymatic degradation, this compound's triacetate groups provide resistance to glycosidase enzymes, ensuring its integrity during in vivo application. This property is particularly important for long-acting formulations and chronic disease management.